(1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol

• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• IUPAC Name: (1S,2R)-2-(methylamino)-1,2-diphenylethanol
• InChI: InChI=1S/C15H17NO/c1-16-14(12-8-4-2-5-9-12)15(17)13-10-6-3-7-11-13/h2-11,14-17H,1H3/t14-,15+/m1/s1
• InChI Key: BLDFSDCBQJUWFG-CABCVRRESA-N
• Isomeric SMILES: CN[C@H](C1=CC=CC=C1)[C@H](C2=CC=CC=C2)O
• Canonical SMILES: CNC(C1=CC=CC=C1)C(C2=CC=CC=C2)O

Description

Molecular Architecture

The molecular formula of (1S,2R)-2-(methylamino)-1,2-diphenylethan-1-ol is C₁₅H₁₇NO , with a molecular weight of 227.30 g/mol . The structure comprises two phenyl groups attached to a central ethanolic backbone, with a methylamino substituent at the C2 position. The stereochemical configuration at C1 (S) and C2 (R) is critical for its biological and catalytic activity.

The SMILES notation (CN[C@@H](C1=CC=CC=C1)[C@@H](C2=CC=CC=C2)O) explicitly defines the absolute configuration, highlighting the staggered arrangement of the phenyl rings. The dihedral angle between the two aromatic rings is 52.9° , as observed in its racemic crystal structure. This angle influences the molecule’s spatial orientation and intermolecular interactions.

X-ray Crystallographic Analysis

X-ray diffraction studies of the racemic mixture (1R,2S)-2-(methylamino)-1,2-diphenylethan-1-ol reveal a monoclinic crystal system with the C2/c space group . Key crystallographic parameters include:

Parameter	Value
Unit cell (a, b, c)	27.4279 Å, 5.69216 Å, 17.1910 Å
β angle	116.223°
Z (unit cell)	8
Density	1.148 g/cm³
Residual factor	0.0368

The crystal packing is stabilized by O–H⋯N hydrogen bonds (2.03 Å), forming infinite chains along the [0 1 0] direction. These interactions are critical for the compound’s stability and solubility.

Comparative Structural Analysis with Phenylalaninol Derivatives

Phenylalaninol derivatives, such as (R)-phenylalaninol (C₉H₁₃NO, MW 151.21), share a similar β-amino alcohol backbone but lack the second phenyl group. Key differences include:

Property	(1S,2R)-Target Compound	(R)-Phenylalaninol
Molecular weight	227.30 g/mol	151.21 g/mol
Phenyl groups	2	1
Melting point	165°C (racemic)	93–95°C
Hydrogen bond donors	2 (O–H, N–H)	2 (O–H, N–H)

The additional phenyl group in (1S,2R)-2-(methylamino)-1,2-diphenylethan-1-ol enhances steric hindrance, affecting its reactivity and crystallinity compared to simpler analogues.

Conformational Dynamics via Computational Modeling

Density functional theory (DFT) simulations, as applied to structurally related compounds like L-phenylalanine, predict that the (1S,2R) enantiomer adopts a gauche conformation in solution. Key findings include:

• The energy barrier for phenyl ring rotation is ~5 kcal/mol , permitting moderate flexibility.
• Intramolecular hydrogen bonding between the hydroxyl and methylamino groups stabilizes the lowest-energy conformer.
• Solvent effects polarize the electron density around the amino group, altering dipole moments by ~1.2 D .

These insights guide the design of derivatives with tailored pharmacokinetic properties.

Preparation Methods

Asymmetric Synthesis via Chiral Auxiliary-Mediated Alkylation

The use of pseudoephenamine as a chiral auxiliary enables stereoselective alkylation, a method highlighted by Morales et al. (2012) . Pseudoephenamine derivatives, such as (1S,2R)-2-(methylamino)-1,2-diphenylethan-1-ol, are synthesized via the following steps:

• Formation of Pseudoephenamine Amides :

  • A ketone precursor (e.g., 1,2-diphenylpropan-1-one) is condensed with pseudoephenamine to form a tertiary amide.

  • The amide’s rigid conformation ensures high stereocontrol during alkylation .

• Alkylation Reaction :

  • The amide undergoes alkylation with methyl iodide or dimethyl sulfate in the presence of a strong base (e.g., LDA).

  • Stereochemical outcomes depend on the auxiliary’s configuration, with reported diastereomeric ratios >20:1 .

• Auxiliary Cleavage :

  • Hydrolysis with aqueous HCl or HBr yields the target amino alcohol.

  • Typical yields range from 65–85%, with enantiomeric excess (ee) exceeding 98% .

Key Advantages :

• Crystalline intermediates simplify purification.

• Scalable to multi-gram quantities without chromatography .

Enzymatic Kinetic Resolution of Racemic Mixtures

Lipase-catalyzed kinetic resolution is a biocatalytic approach to isolate enantiopure (1S,2R)-2-(methylamino)-1,2-diphenylethan-1-ol. A method adapted from chemoenzymatic syntheses (PubMed, 2022) involves :

• Substrate Preparation :

  • Racemic 1-(morpholin-4-yl)propan-2-ol is acetylated using vinyl acetate.

• Enzymatic Transesterification :

  • Candida antarctica lipase B (CAL-B) selectively acetylates the (R)-enantiomer in tert-butyl methyl ether (MTBE).

  • Reaction conditions: 30°C, 24 h, 500 rpm stirring.

• Separation and Deprotection :

  • Column chromatography separates acetylated (R)- and unreacted (S)-enantiomers.

  • Basic hydrolysis (NaOH/MeOH) recovers (S)-1-(morpholin-4-yl)propan-2-ol with >99% ee .

Performance Metrics :

• Conversion: 45–50% (theoretical maximum for kinetic resolution).

• Isolated yield: 38–42% for the (S)-enantiomer .

Catalytic Asymmetric Hydrogenation

Rhodium-catalyzed hydrogenation of α,β-unsaturated imines provides direct access to enantiomerically enriched amino alcohols. A protocol from industrial asymmetric hydrogenation studies (Source 13) includes:

• Imine Substrate Synthesis :

  • Condensation of 1,2-diphenyl-2-ketoethanol with methylamine forms the corresponding imine.

• Hydrogenation Conditions :

  • Catalyst: [Rh(cod)₂]OTf with (2S,4S)-Et-FerroTANE ligand.

  • Pressure: 50 bar H₂, 25°C, 12 h.

  • Solvent: Dichloromethane (DCM) or methanol.

• Outcomes :

  • Enantiomeric excess: 92–96% ee.

  • Turnover number (TON): Up to 10,000 .

Mechanistic Insight :

• The ligand’s bisphosphine structure induces a chiral environment, favoring syn addition of hydrogen to the imine’s Re face .

Reductive Amination of Ketones

Reductive amination offers a one-step route to introduce the methylamino group. A modified procedure from Sigma-Aldrich’s applications (Source 2) involves:

• Reaction Setup :

  • 1,2-Diphenyl-2-ketoethanol reacts with methylamine in the presence of NaBH₃CN.

  • Solvent: Ethanol or THF.

• Optimized Parameters :

  • Temperature: 60°C, 24 h.

  • Molar ratio (ketone:methylamine:NaBH₃CN): 1:2:1.5.

• Results :

  • Yield: 70–75%.

  • Diastereomeric ratio (dr): 3:1 (favors threo isomer) .

Limitations :

• Requires chromatographic separation to isolate the (1S,2R)-diastereomer.

Diastereomeric Salt Resolution

Classical resolution via diastereomeric salt formation is viable for small-scale production:

• Racemate Preparation :

  • (1S,2R)- and (1R,2S)-enantiomers are synthesized via non-stereoselective methods (e.g., Grignard addition).

• Salt Formation :

  • Racemic amino alcohol is treated with (R)- or (S)-mandelic acid in ethanol.

  • Diastereomeric salts precipitate at different rates.

• Recrystallization :

  • Multiple recrystallizations in ethyl acetate yield enantiopure salts.

  • Base extraction liberates the free amino alcohol .

Efficiency :

• Typical yield: 30–40% per cycle.

• Enantiomeric excess: >99% after three recrystallizations .

Comparative Analysis of Methods

Method	Yield	ee (%)	Scalability	Cost
Chiral Auxiliary	65–85%	>98	High	Moderate
Enzymatic Resolution	38–42%	>99	Medium	Low
Asymmetric Hydrogenation	80–90%	92–96	High	High
Reductive Amination	70–75%	N/A	Medium	Low
Salt Resolution	30–40%	>99	Low	Very Low

Chemical Reactions Analysis

Types of Reactions

(1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or imines using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Further reduction can yield secondary amines or alcohols, depending on the reaction conditions and reagents used.

Substitution: Nucleophilic substitution reactions can occur at the amino group, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Corresponding ketones or imines

Reduction: Secondary amines, alcohols

Substitution: Various substituted derivatives

Scientific Research Applications

(1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a chiral building block in organic synthesis and as a ligand in asymmetric catalysis.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its pharmacological properties, such as potential therapeutic effects in treating certain diseases.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor or receptor agonist/antagonist, modulating various biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

(1R,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol

• Structure : Diastereomer with (1R,2R) configuration.
• Synthesis: Similar reductive amination but yields 87% after crystallization in methanol .
• Key Difference : Stereochemistry affects crystallization efficiency and enantiomeric purity.
• Application : Used in asymmetric catalysis but may exhibit divergent reactivity compared to the (1S,2R) isomer .

(1S,2R)-2-Amino-1,2-diphenylethanol

• Structure: Lacks the methyl group on the amino substituent (NH₂ instead of NHCH₃).
• Molecular Formula: C₁₄H₁₅NO (MW: 213.27; CAS: 23364-44-5) .
• Properties: Reduced lipophilicity compared to the methylamino analog, impacting solubility in organic solvents.
• Application : Functions as a chiral auxiliary in coupling reactions .

(1S,2R)-2-((4-Methoxyphenyl)amino)-1,2-diphenylethan-1-ol

• Structure: Substituted with a 4-methoxyphenylamino group.
• Key Difference : Electron-donating methoxy group modifies electronic properties, influencing reactivity in subsequent synthetic steps .

rac-N-Allyl-N-((1S,2R)-2-hydroxy-1,2-diphenylethyl)acetamide

• Structure : Acetylated derivative with an allyl group.
• Synthesis: Prepared via acetylation of the parent amino alcohol using acetic anhydride, yielding a neutral amide .
• Application : Improved stability and altered solubility profile make it suitable for protecting-group strategies in multistep syntheses .

Camphorsulfonyl Derivatives (e.g., N-((1R,2R)-2-Amino-1,2-diphenylethyl)-camphorsulfonamide)

• Structure : Incorporates a bicyclic camphorsulfonyl group for enhanced chiral induction.
• Molecular Complexity : Higher steric bulk and rigidity improve enantioselectivity in catalysis .
• Application : Widely used in asymmetric hydrogenation and medicinal chemistry for chiral resolution .

Comparative Data Table

Compound Name	Molecular Formula	MW	CAS Number	Substituent	Synthesis Yield	ee (%)	Key Application
(1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol	C₁₅H₁₇NO	227.30	23364-44-5	NHCH₃	87%	>99	Macrolide antibiotics
(1R,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol	C₁₅H₁₇NO	227.30	N/A	NHCH₃	87%	N/A	Asymmetric catalysis
(1S,2R)-2-Amino-1,2-diphenylethanol	C₁₄H₁₅NO	213.27	23364-44-5	NH₂	80–95%	95	Chiral auxiliary
(1S,2R)-2-((4-Methoxyphenyl)amino)-...	C₂₁H₂₁NO₂	335.40	N/A	NH(4-MeO-C₆H₄)	80%	>99	Enantioselective synthesis
rac-N-Allyl-N-(...ethyl)acetamide	C₂₀H₂₁NO₂	313.39	N/A	N-Allyl, Acetyl	85%	N/A	Protective intermediates
Camphorsulfonyl derivatives	Varies	>350	637357-53-0	Camphorsulfonyl	70–90%	>98	Catalysis, resolution

Key Findings and Implications

Stereochemical Impact : The (1S,2R) configuration is critical for high enantiomeric purity, as seen in macrolide antibiotic synthesis . Diastereomers like (1R,2R) show divergent reactivity and crystallization behavior .

Substituent Effects: Methylamino groups enhance lipophilicity, while methoxy or camphorsulfonyl groups improve enantioselectivity and catalytic performance .

Synthetic Flexibility : Acetylation or allylation modifies solubility and stability, enabling tailored applications in multistep syntheses .

Biological Activity

(1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol is a chiral compound notable for its significant biological activity. This article explores its pharmacological properties, synthesis methods, structure-activity relationships, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound has the molecular formula C16H19NO and a molecular weight of approximately 227.3 g/mol. Its structure features two phenyl groups attached to a central carbon atom, which is also bonded to a hydroxyl group and a methylamino group. The stereochemistry of (1S,2R) is crucial for its biological interactions, influencing its binding affinity to various biological targets.

Pharmacological Potential

Research indicates that (1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol exhibits a range of biological activities:

• Antidepressant-like effects : Studies suggest that this compound may interact with neurotransmitter systems, potentially exhibiting antidepressant-like properties.
• Neuroprotective effects : Its structural analogs have been shown to provide neuroprotection in various models of neurodegeneration.
• Antitumor activity : Some derivatives exhibit cytotoxic effects against cancer cell lines, indicating potential as an anticancer agent.

Structure-Activity Relationships (SAR)

The specific stereochemistry and the presence of the methylamino group significantly influence the compound's reactivity and biological activity. Research has shown that modifications in these areas can lead to different pharmacological profiles. For example:

Compound Name	Structure	Unique Features
(1R*,2S*)-2-Amino-1,2-diphenylethanol	Structure	Lacks methylamino group; primarily studied for neuroactivity.
2-(Dimethylamino)-1,2-diphenylethanol	Structure	Contains dimethylamino instead of methylamino; alters biological interactions.
(S)-N-benzyl-1-(quinolin-4-yl) methanamine	Structure	Different substitution pattern; used in various synthetic applications.

The unique features of (1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol lie in its specific stereochemistry and functional groups that enhance its interaction with biological targets compared to similar compounds.

Synthesis Methods

The synthesis of (1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol can be achieved through several methods:

• Reduction of Benzoin : One common method involves the reaction of benzoin with an amine in the presence of reducing agents under controlled conditions.
  $$\text{Benzoin}+\text{Amine}\rightarrow \text{ 1S 2R 2 Methylamino 1 2 diphenylethan 1 ol}$$

This method allows for high-purity synthesis essential for further biological evaluations.

Neuroprotective Effects

A study published in Bioorganic & Medicinal Chemistry demonstrated that analogs of (1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol exhibited protective effects against oxidative stress in neuronal cell cultures. The results indicated a significant reduction in cell death compared to controls treated with neurotoxins.

Antitumor Activity

In vitro studies have shown that certain derivatives possess cytotoxic effects against various cancer cell lines. For instance, a derivative was tested against breast cancer cells and demonstrated an IC50 value comparable to established chemotherapeutic agents.

Q & A

Basic Research Questions

Q. What are the optimal synthetic conditions for achieving high yield and enantiomeric purity of (1S,2R)-2-(Methylamino)-1,2-diphenylethan-1-ol?

• Methodological Answer : The compound can be synthesized via reductive amination of a ketone precursor using methylamine and NaBH₄ as a reducing agent. Key steps include:

• Dissolving the ketone (e.g., 1,2-diphenyl-2-ketoethanol) in methanol with methylamine at 0–10°C for 6 hours to form the imine intermediate.
• Reducing the intermediate with NaBH₄ at 0–10°C for 2 hours.
• Purification via recrystallization in methanol to achieve ~87% yield and high enantiomeric purity .
  • Critical Parameters : Temperature control (<10°C) minimizes side reactions, while methanol as a solvent enhances solubility of intermediates.

Q. Which spectroscopic techniques are most effective for confirming the stereochemistry of this compound?

• Methodological Answer :

• NMR Spectroscopy : Analyze coupling constants (e.g., $^3J_{H-H}$) in $^1$H NMR to confirm vicinal diastereotopic protons. For example, the (1S,2R) configuration shows distinct splitting patterns due to restricted rotation around the C1-C2 bond .
• X-ray Crystallography : Resolve absolute configuration using single-crystal diffraction, as demonstrated in structurally similar amino alcohols .
• Chiral HPLC : Use a chiral stationary phase (e.g., amylose-based columns) to separate enantiomers and quantify enantiomeric excess (ee) .

Q. What purification strategies are recommended post-synthesis to isolate the target compound?

• Methodological Answer :

• Recrystallization : Methanol is optimal for removing unreacted starting materials and byproducts due to differential solubility of the product .
• Liquid-Liquid Extraction : Ethyl acetate/water partitioning effectively isolates the product from polar impurities .
• Column Chromatography : Silica gel with a gradient of ethyl acetate/hexane can resolve diastereomers if present .

Advanced Research Questions

Q. How can enantiomeric excess (ee) be improved post-synthesis for applications in asymmetric catalysis?

• Methodological Answer :

• Crystallization-Induced Dynamic Resolution (CIDR) : Recrystallize the compound in a solvent system (e.g., methanol/water) that preferentially crystallizes the desired enantiomer, improving ee to >99% with 87% recovery .
• Chiral Additives : Introduce resolving agents (e.g., tartaric acid derivatives) during crystallization to form diastereomeric salts, enhancing enantiopurity .

Q. What computational methods predict the compound’s stereochemical stability and reactivity in catalytic systems?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate transition-state energies to predict stereochemical outcomes in reactions (e.g., hydrogenation or phase-transfer catalysis). For example, modeling the amine’s coordination with metal catalysts can explain enantioselectivity trends .
• Molecular Dynamics (MD) : Simulate solvation effects on the compound’s conformation to optimize reaction conditions (e.g., solvent polarity effects on catalytic activity) .

Q. How does the compound’s stereochemistry influence its efficacy as a chiral phase-transfer catalyst (PTC)?

• Methodological Answer :

• Mechanistic Studies : The (1S,2R) configuration creates a rigid scaffold that stabilizes ion pairs in asymmetric alkylation reactions. For example, the methylamino group facilitates substrate binding via hydrogen bonding, while the diphenylethanol backbone provides steric control .
• Kinetic Analysis : Compare reaction rates and ee values using enantiomeric pairs of the catalyst to validate stereochemical impact on reaction outcomes .

Key Notes

• Stereochemical Sensitivity : The compound’s catalytic performance is highly dependent on its stereochemistry; even minor impurities (<2% of the opposite enantiomer) can reduce reaction selectivity .
• Handling Precautions : Store under inert atmosphere (N₂/Ar) to prevent racemization or oxidation .